Cas no 1508247-00-4 (2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester)
2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 2-((1-(2-oxo-2-phenylethyl)-1H-pyrrol-2-yl)methylene)malonate
- 2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester
- 1508247-00-4
- starbld0002446
- Diethyl 2-((1-(2-oxo-2-phenylethyl)-1H-pyrrol-2-yl)methylene)malonate, 97%
-
- Inchi: 1S/C20H21NO5/c1-3-25-19(23)17(20(24)26-4-2)13-16-11-8-12-21(16)14-18(22)15-9-6-5-7-10-15/h5-13H,3-4,14H2,1-2H3
- InChI Key: JMNYUFCXEYSRIE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CN1C=CC=C1/C=C(\C(=O)OCC)/C(=O)OCC
Computed Properties
- Exact Mass: 355.14197277g/mol
- Monoisotopic Mass: 355.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 10
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 74.6
Experimental Properties
- Melting Point: 118 °C
2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:2-8°C
2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | ALD00022-100MG |
Diethyl 2-((1-(2-oxo-2-phenylethyl)-1 |
1508247-00-4 | 97% | 100MG |
162.35 | 2021-05-17 |
2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester
Introduction to 2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester (CAS No. 1508247-00-4)
The compound 2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester, identified by its CAS number 1508247-00-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. Its unique chemical composition, characterized by a pyrrole core linked to a beta-oxophenethyl group and a malonic acid diester moiety, positions it as a versatile scaffold for developing novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrrole derivatives. Pyrroles, known for their broad biological activity, serve as privileged structures in medicinal chemistry. The presence of the beta-Oxophenethyl group in this compound introduces additional pharmacophoric features that may enhance binding affinity to biological targets. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor interactions, making it a promising candidate for further investigation.
The malonic acid diethyl ester component of the molecule contributes to its versatility by providing reactive sites for further chemical modifications. Malonic acid derivatives are well-documented in synthetic organic chemistry and have been employed in various drug development pipelines. Their ability to undergo condensation reactions with amines and other nucleophiles allows for the facile introduction of new functional groups, enabling the creation of structurally diverse analogs. This characteristic makes 2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester a valuable intermediate in the synthesis of more complex pharmacological entities.
Recent studies have highlighted the importance of pyrrole-based compounds in addressing various therapeutic challenges. For instance, derivatives of pyrrole have shown promise in the treatment of infectious diseases, inflammation, and even cancer. The specific arrangement of atoms in 2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester may confer unique properties that distinguish it from other analogs. This includes potential interactions with specific enzymes or receptors that could lead to novel mechanisms of action.
The malonic acid diester moiety also plays a crucial role in determining the solubility and bioavailability of the compound. By employing diethyl esters, researchers can enhance solubility while maintaining stability, which is essential for both in vitro and in vivo studies. This aspect is particularly relevant when evaluating the compound's pharmacokinetic properties and potential therapeutic efficacy.
Advances in computational chemistry have further facilitated the study of such complex molecules. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects with greater accuracy. These tools have been instrumental in optimizing the structure of 2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester to improve its pharmacological profile. By leveraging these technologies, scientists can accelerate the drug discovery process and identify promising candidates for further clinical development.
In addition to its synthetic utility, this compound may find applications in materials science and industrial chemistry. The unique combination of functional groups makes it a suitable candidate for developing advanced polymers or specialty chemicals with tailored properties. Such applications would extend beyond pharmaceuticals, contributing to innovations in various sectors.
The ongoing research into 2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester underscores its significance as a building block for future therapeutics. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are essential to harnessing their full potential.
Future directions may include exploring derivative structures that enhance bioavailability or target specific disease pathways more effectively. The flexibility offered by the malonic acid diester group allows for extensive structural modifications, providing a rich platform for innovation. By combining experimental synthesis with computational modeling, researchers can systematically optimize this compound for maximum therapeutic benefit.
In conclusion, 2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester (CAS No. 1508247-00-4) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique features position it as a valuable tool for drug discovery and molecular research, with potential applications spanning multiple fields. As scientific understanding advances, this compound will likely continue to contribute to breakthroughs in medicine and materials science.
1508247-00-4 (2-(1-(beta-Oxophenethyl)-1H-pyrrole-2-ylmethylene)malonic acid diethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)